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Peniprequinolone: A Fungal Quinolone Alkaloid
An In-depth Technical Guide on the Discovery, Isolation, and Characterization of a Bioactive

Fungal Metabolite

For Researchers, Scientists, and Drug Development Professionals

Abstract
Peniprequinolone, a quinolone alkaloid with the chemical formula C22H25NO5, is a naturally

occurring secondary metabolite isolated from fungi of the Penicillium genus. First identified as a

nematicidal agent from Penicillium cf. simplicissimum, it has also been isolated from the

marine-derived fungus Penicillium janczewskii. This technical guide provides a comprehensive

overview of the discovery, isolation procedures, and structural elucidation of

Peniprequinolone, presenting key quantitative data in structured tables and detailed

experimental protocols. Visual diagrams generated using Graphviz illustrate the experimental

workflows, offering a clear and concise reference for researchers in natural product chemistry,

mycology, and drug discovery.

Discovery and Fungal Sources
Peniprequinolone was first reported as a new nematicidal alkaloid in 2000 by Arai and

colleagues from the fungus Penicillium cf. simplicissimum. Subsequently, in 2005, He and

coworkers isolated the same compound from a marine-derived strain of Penicillium janczewskii.
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These discoveries highlight the potential of Penicillium species, from both terrestrial and marine

environments, as a source of novel bioactive compounds.

Table 1: Fungal Sources of Peniprequinolone

Fungal Species Environment Reference

Penicillium cf. simplicissimum Terrestrial

Penicillium janczewskii Marine

Experimental Protocols
This section details the methodologies employed for the fermentation, extraction, isolation, and

structural characterization of Peniprequinolone.

Fungal Fermentation
Protocol based on Arai et al. (2000) for Penicillium cf. simplicissimum

Culture Medium: 2% glucose, 0.5% peptone, 0.1% yeast extract, 0.1% KH2PO4, and 0.05%

MgSO4·7H2O in distilled water.

Fermentation: The fungus was cultured in 500-ml flasks, each containing 100 ml of the

medium. The flasks were incubated at 25°C for 14 days on a rotary shaker.

Protocol based on He et al. (2005) for Penicillium janczewskii

Culture Medium: Malt extract (2%), glucose (2%), and peptone (0.1%) in artificial seawater.

Fermentation: The fungus was grown in 1-L Erlenmeyer flasks, each containing 300 mL of

the medium. The cultures were incubated at 28°C for 14 days under static conditions.

Extraction and Isolation
The following workflow outlines the general procedure for extracting and isolating

Peniprequinolone from the fungal cultures.
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To cite this document: BenchChem. [Peniprequinolone discovery and isolation from fungi].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1258707#peniprequinolone-discovery-and-isolation-
from-fungi]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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